Cas no 2649013-66-9 (3-(1-isocyanatocyclopropyl)-1,1-dimethylcyclopentane)

• Product Name: 3-(1-isocyanatocyclopropyl)-1,1-dimethylcyclopentane
• CAS No: 2649013-66-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6443471
• PubChem ID: 165614403
• Update Time: 2025-07-22

3-(1-isocyanatocyclopropyl)-1,1-dimethylcyclopentane Chemical and Physical Properties

Names and Identifiers

• 3-(1-isocyanatocyclopropyl)-1,1-dimethylcyclopentane
• EN300-1832491
• 2649013-66-9

• Inchi： 1S/C11H17NO/c1-10(2)4-3-9(7-10)11(5-6-11)12-8-13/h9H,3-7H2,1-2H3
• InChI Key： QKUJGKROZAMEJU-UHFFFAOYSA-N
• SMILES： O=C=NC1(CC1)C1CCC(C)(C)C1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.4Ų

Additional information on 3-(1-isocyanatocyclopropyl)-1,1-dimethylcyclopentane

Professional Introduction to Compound with CAS No. 2649013-66-9 and Product Name: 3-(1-isocyanatocyclopropyl)-1,1-dimethylcyclopentane

The compound with the CAS number 2649013-66-9 and the product name 3-(1-isocyanatocyclopropyl)-1,1-dimethylcyclopentane represents a significant advancement in the field of organic chemistry and pharmaceutical innovation. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and specialty chemicals. The molecular architecture of this compound, featuring a cyclopropyl group linked to an isocyanate functional group, positions it as a versatile intermediate in synthetic chemistry, particularly in the synthesis of polymers and bioactive molecules.

In recent years, the exploration of heterocyclic compounds has been a focal point in medicinal chemistry, driven by their diverse biological activities and structural complexity. The cyclopropyl moiety in 3-(1-isocyanatocyclopropyl)-1,1-dimethylcyclopentane contributes to its unique reactivity, making it an attractive candidate for further functionalization. This reactivity is particularly valuable in the context of drug discovery, where modulating specific molecular interactions can lead to the identification of new pharmacophores. The presence of the isocyanate group further enhances its utility as a building block for more complex molecules, enabling the formation of urethane linkages that are prevalent in many biologically active compounds.

One of the most compelling aspects of this compound is its potential role in the development of novel polymers and materials with tailored properties. The isocyanate functionality allows for polymerization reactions with diamines or polyols, leading to the formation of polyurethanes with specific mechanical and thermal characteristics. These materials have found applications in various industries, including coatings, adhesives, and elastomers. Moreover, the cyclopropyl group introduces rigidity into the polymer backbone, which can be advantageous for designing materials with enhanced stability and performance.

Recent research has highlighted the importance of cycloalkyl-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The structural motif present in 3-(1-isocyanatocyclopropyl)-1,1-dimethylcyclopentane aligns well with this trend, offering a scaffold that can be modified to target specific biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory processes, making them potential candidates for therapeutic intervention. The dimethyl substitution on the cyclopentane ring further fine-tunes its electronic properties, enhancing its interaction with biological targets.

The synthesis of 3-(1-isocyanatocyclopropyl)-1,1-dimethylcyclopentane involves sophisticated organic transformations that showcase the ingenuity of modern synthetic methods. Key steps include the introduction of the isocyanate group via phosgene derivatives or alternative carbodiimide-forming reactions. These synthetic strategies require careful optimization to ensure high yields and purity, which are critical for pharmaceutical applications. Advances in catalytic systems have also enabled more efficient and environmentally benign routes to this compound, aligning with global efforts toward sustainable chemistry.

The pharmacological potential of this compound has been explored through computational modeling and experimental screening. Virtual screening techniques have been employed to identify possible binding modes within target proteins, providing insights into its mechanism of action. Experimental validation through biochemical assays has confirmed its interactions with key enzymes and receptors. These studies underscore the importance of interdisciplinary approaches in drug discovery, combining computational expertise with experimental validation.

The versatility of 3-(1-isocyanatocyclopropyl)-1,1-dimethylcyclopentane extends beyond pharmaceutical applications into agrochemicals and material science. Its ability to undergo polymerization reactions makes it a valuable precursor for developing novel polymers with specialized functionalities. For instance, it can be used to create biodegradable polymers that exhibit controlled degradation rates, which is particularly relevant for medical implants and packaging materials. Additionally, its reactivity allows for the incorporation of fluorescent or magnetic moieties, opening avenues for applications in sensors and imaging technologies.

The future direction of research on this compound lies in expanding its chemical space through derivatization strategies. By introducing different substituents or altering the core structure, researchers can uncover new biological activities and material properties. Collaborative efforts between academia and industry are essential to translate these findings into tangible applications. The integration of machine learning algorithms for predicting molecular properties has also shown promise in accelerating the discovery process.

In conclusion,3-(1-isocyanatocyclopropyl)-1,1-dimethylcyclopentane represents a significant contribution to organic chemistry and pharmaceutical science. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutics and advanced materials. As research continues to evolve，this compound will undoubtedly play a pivotal role in shaping future innovations across multiple scientific disciplines.